Cas no 654073-18-4 (2-(dimethylamino)ethane-1-sulfonyl chloride)

2-(Dimethylamino)ethane-1-sulfonyl chloride is a versatile sulfonylating reagent widely used in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity as an electrophile, enabling efficient introduction of the sulfonyl group into target molecules. The dimethylamino moiety enhances solubility in polar solvents, facilitating reaction handling. This compound is particularly valuable in the preparation of sulfonamides, sulfonate esters, and other derivatives, offering excellent yields under mild conditions. Its stability under controlled storage conditions ensures reliable performance in synthetic workflows. The reagent is commonly employed in peptide modification and drug intermediate synthesis, where precise functionalization is critical. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.

2-(dimethylamino)ethane-1-sulfonyl chloride structure

654073-18-4 structure

Product Name:2-(dimethylamino)ethane-1-sulfonyl chloride

CAS No:654073-18-4

MF:C₄H₁₀ClNO₂S

MW:171.6456990242

CID:1698572

PubChem ID:14219657

Update Time:2025-05-28

2-(dimethylamino)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- Ethanesulfonyl chloride, 2-(dimethylamino)-
- 2-(dimethylamino)ethanesulfonyl chloride
- 2-(dimethylamino)ethane-1-sulfonyl chloride
- starbld0000402
- 654073-18-4
- EN300-1120475
- GZIHJZQDTQEGRU-UHFFFAOYSA-N
- SCHEMBL489978
- AB69796
- AKOS006333360
- Inchi： 1S/C4H10ClNO2S/c1-6(2)3-4-9(5,7)8/h3-4H2,1-2H3
- InChI Key： GZIHJZQDTQEGRU-UHFFFAOYSA-N
- SMILES： ClS(CCN(C)C)(=O)=O

Computed Properties

Exact Mass: 171.0122
Monoisotopic Mass: 171.0120774g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 45.8Å²

Experimental Properties

PSA: 37.38

2-(dimethylamino)ethane-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1120475-0.05g	2-(dimethylamino)ethane-1-sulfonyl chloride	654073-18-4	95%	0.05g	$900.0	2023-10-27
Enamine	EN300-1120475-0.1g	2-(dimethylamino)ethane-1-sulfonyl chloride	654073-18-4	95%	0.1g	$943.0	2023-10-27
Enamine	EN300-1120475-0.25g	2-(dimethylamino)ethane-1-sulfonyl chloride	654073-18-4	95%	0.25g	$985.0	2023-10-27
Enamine	EN300-1120475-0.5g	2-(dimethylamino)ethane-1-sulfonyl chloride	654073-18-4	95%	0.5g	$1027.0	2023-10-27
Enamine	EN300-1120475-1.0g	2-(dimethylamino)ethane-1-sulfonyl chloride	654073-18-4		1g	$1070.0	2023-05-26
Enamine	EN300-1120475-2.5g	2-(dimethylamino)ethane-1-sulfonyl chloride	654073-18-4	95%	2.5g	$2100.0	2023-10-27
Enamine	EN300-1120475-5.0g	2-(dimethylamino)ethane-1-sulfonyl chloride	654073-18-4		5g	$3105.0	2023-05-26
Enamine	EN300-1120475-10.0g	2-(dimethylamino)ethane-1-sulfonyl chloride	654073-18-4		10g	$4606.0	2023-05-26
Enamine	EN300-1120475-1g	2-(dimethylamino)ethane-1-sulfonyl chloride	654073-18-4	95%	1g	$1070.0	2023-10-27
Enamine	EN300-1120475-5g	2-(dimethylamino)ethane-1-sulfonyl chloride	654073-18-4	95%	5g	$3105.0	2023-10-27